Cas no 66033-87-2 (1,2-BENZISOXAZOLE, 5-BROMO-3-ETHYL-)

• Product Name: 1,2-BENZISOXAZOLE, 5-BROMO-3-ETHYL-
• CAS No: 66033-87-2
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 3180156
• PubChem ID: 12411340
• Update Time: 2025-04-21

1,2-BENZISOXAZOLE, 5-BROMO-3-ETHYL- Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOXAZOLE, 5-BROMO-3-ETHYL-
• 66033-87-2
• 5-Bromo-3-ethyl-benzo[d]isoxazole
• SCHEMBL18512333
• DB-206861

• Inchi： 1S/C9H8BrNO/c1-2-8-7-5-6(10)3-4-9(7)12-11-8/h3-5H,2H2,1H3
• InChI Key： FWQDCOJLSDDQOT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC)=NO2

Computed Properties

• Exact Mass: 224.97893Da
• Monoisotopic Mass: 224.97893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.521±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),